N-(4-fluorobenzyl)-2-[2-({1-[(4-methylphenyl)sulfonyl]-1H-indol-4-yl}oxy)ethoxy]-1-ethanamine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[2-[1-(4-methylphenyl)sulfonylindol-4-yl]oxyethoxy]ethanamine
• InChI: InChI=1S/C26H27FN2O4S/c1-20-5-11-23(12-6-20)34(30,31)29-15-13-24-25(29)3-2-4-26(24)33-18-17-32-16-14-28-19-21-7-9-22(27)10-8-21/h2-13,15,28H,14,16-19H2,1H3
• InChI Key: GDLPSJUKKQLBAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC=C3OCCOCCNCC4=CC=C(C=C4)F
• Molecular Formula: C26H27FN2O4S
• Molecular Weight: 482.6 g/mol

Description

N-(4-fluorobenzyl)-2-[2-({1-[(4-methylphenyl)sulfonyl]-1H-indol-4-yl}oxy)ethoxy]-1-ethanamine is a useful research compound. Its molecular formula is C26H27FN2O4S and its molecular weight is 482.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-[2-({1-[(4-methylphenyl)sulfonyl]-1H-indol-4-yl}oxy)ethoxy]-1-ethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-[2-({1-[(4-methylphenyl)sulfonyl]-1H-indol-4-yl}oxy)ethoxy]-1-ethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Applications

• Use in Carbohydrate Chemistry : The 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, related to the chemical structure , has been designed for the protection of hydroxyl groups in carbohydrate chemistry. It has been synthesized and evaluated for its efficiency in protecting 4-fluorobenzyl alcohol, demonstrating its utility in complex organic syntheses (Spjut, Qian, & Elofsson, 2010).

Pharmacology and Bioactivity

• Role in Drug Metabolism : A compound structurally similar to the one has been studied for its metabolism and disposition in humans. This study elucidates the metabolic pathways and the role of different enzymes in the metabolism of such compounds, contributing to our understanding of how these substances are processed in the human body (Shaffer et al., 2008).

Molecular Interactions and Binding

• Binding and Interaction Studies : Research has been conducted on the interaction of similar sulfonamide drugs with the colchicine site of tubulin. Such studies provide insights into the molecular interactions and potential therapeutic applications of these compounds in treating conditions like cancer (Banerjee et al., 2005).

Agricultural Applications

• Use in Agriculture : Sulfone derivatives, related to the compound , have shown antibacterial activities against rice bacterial leaf blight. This indicates potential applications of similar compounds in agricultural settings to protect crops from diseases (Shi et al., 2015).